2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate

• CAS No.: 22457-18-7
• Molecular Formula: C15H24O3S
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2,2-dimethylpropyl 2-methyl-1-phenylpropane-1-sulfonate
• InChI: InChI=1S/C15H24O3S/c1-12(2)14(13-9-7-6-8-10-13)19(16,17)18-11-15(3,4)5/h6-10,12,14H,11H2,1-5H3
• InChI Key: WRIHAFNWLDGYKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)S(=O)(=O)OCC(C)(C)C

Description

2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate is an organic compound with the molecular formula C15H24O3S and a molecular weight of 284.421 g/mol

Preparation Methods

The synthesis of 2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate typically involves the reaction of 2,2-dimethylpropyl alcohol with 2-methyl-1-phenyl-1-propane sulfonyl chloride under suitable conditions . The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product.

Chemical Reactions Analysis

2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate undergoes various chemical reactions, including:

Substitution Reactions: This compound can undergo nucleophilic substitution reactions where the sulfonate group is replaced by other nucleophiles.

Oxidation Reactions: It can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: Reduction of this compound can lead to the formation of the corresponding sulfide using reducing agents such as lithium aluminum hydride.

Scientific Research Applications

2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate involves its interaction with specific molecular targets. The sulfonate group can participate in various biochemical pathways, influencing the activity of enzymes and other proteins. The exact molecular targets and pathways are still under investigation, but it is believed that the compound can modulate cellular processes through its chemical interactions .

Comparison with Similar Compounds

2,2-Dimethylpropyl 2-methyl-1-phenyl-1-propane sulfonate can be compared with similar compounds such as:

• 2,2-Dimethylpropyl p-tolyl sulfone
• 2,2-Dimethyl-3-phenyl-propan-1-ol
• 1-(2,4-Dimethyl-phenyl)-propan-2-one
• 2-Methyl-2,3-diphenyl-1-propanol
• 2-Methyl-1-phenyl-propan-1-ol

These compounds share structural similarities but differ in their functional groups and specific applications. The uniqueness of this compound lies in its specific sulfonate group, which imparts distinct chemical properties and reactivity.